Tert-butyl Methyl Oxalate

• IUPAC Name: 2-O-tert-butyl 1-O-methyl oxalate
• InChI: InChI=1S/C7H12O4/c1-7(2,3)11-6(9)5(8)10-4/h1-4H3
• InChI Key: YHPUKWSIJCYFLM-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)C(=O)OC
• Molecular Formula: C7H12O4
• DSSTOX Substance ID: DTXSID10465005
• Molecular Weight: 160.17 g/mol
• CAS RN: 33560-65-5

Description

Tert-butyl Methyl Oxalate is a chemical compound. It is a significant intermediate of 1H-indazole derivatives.

Synthesis Analysis

The synthesis of Tert-butyl Methyl Oxalate involves two substitution reactions. The title compound is acquired through these reactions and the structure is corroborated by FTIR, 1H and 13C NMR spectroscopy, and MS.

Molecular Structure Analysis

The molecular structure of Tert-butyl Methyl Oxalate is confirmed by X-ray diffraction and calculated by exerting density functional theory (DFT). The results of comparing the DFT calculated value with the X-ray diffraction value display that the optimized molecular structure does cohere with the single crystal structure ascertained via the experiment.

Chemical Reactions Analysis

Tert-butyl Methyl Oxalate is used in chemical transformations. It is used to produce methyl tert-butyl ether (MTBE) and ethyl tert-butyl ether (ETBE) by reaction with methanol and ethanol, respectively.

Physical And Chemical Properties Analysis

Tert-butyl Methyl Oxalate is a highly flammable liquid. It has low acute toxicity to human health with possible narcotic effects at high exposures, causes slight eye and mild to moderate skin irritation, and has low toxicity to water organisms.

Scientific Research Applications

Adsorption and Oxidation Combined Processes

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Preparation of Aryl β-Diketo Acids

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Preparation of Disodium Salt of 2-[(Dihydroxyphosphinyl) Difluoromethyl] Propenoic Acid

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Fuel Additive

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Mechanism of Action

Target of Action

Tert-butyl Methyl Oxalate is primarily used in the preparation of aryl β-diketo acids . The primary targets of this compound are therefore the molecules involved in the synthesis of these acids.

Mode of Action

It is known that the compound plays a crucial role in the preparation of aryl β-diketo acids . It is likely that Tert-butyl Methyl Oxalate interacts with its targets through chemical reactions, leading to the formation of these acids.

Biochemical Pathways

The biochemical pathways affected by Tert-butyl Methyl Oxalate are those involved in the synthesis of aryl β-diketo acids . The downstream effects of these pathways would be the production of these acids, which have various applications in chemical research and industry.

Result of Action

The primary result of the action of Tert-butyl Methyl Oxalate is the production of aryl β-diketo acids . These acids are important in various chemical reactions and industrial processes.

Safety and Hazards

Tert-butyl Methyl Oxalate is highly flammable and vapor. It causes serious eye irritation and is harmful if inhaled. It may cause respiratory irritation and may cause drowsiness or dizziness.

Future Directions

The extensive use of methyl tert-butyl ether as a gasoline additive has produced environmental pollution globally due to its high solubility and recalcitrance. The development of technology for methyl tert-butyl ether removal has become a priority. The integration of adsorption and oxidation processes is promising for efficient degradation of methyl tert-butyl ether.

Synthesis routes and methods

Procedure details

To a solution of methyl chlorooxoacetate in TBME (1 mmol/ml) was added at 0-5° C. tert-butanol (1.5 equiv.), followed by dropwise addition of pyridine (1.5 equiv.). The resulting mixture was stirred at room temperature for 20 h. Water (15 vol.) was added, the mixture was extracted with TBME twice. The combined organic extracts were washed with brine, dried over anhydrous Na2SO4 and concentrated under vacuum to give a colorless oil.

Q & A

Q1: Why is tert-butyl methyl oxalate considered advantageous for synthesizing aryl β-diketo acids compared to traditional reagents like dimethyl oxalate?

A1: Tert-butyl methyl oxalate offers several advantages over conventional reagents like dimethyl oxalate for the synthesis of aryl β-diketo acids [, ]. Firstly, reactions employing tert-butyl methyl oxalate demonstrate significantly improved yields of the desired aryl β-diketo acid products []. Secondly, the use of tert-butyl methyl oxalate allows for significantly faster reaction times compared to traditional methods utilizing dimethyl (or diethyl) oxalate []. This efficiency makes tert-butyl methyl oxalate a valuable tool for researchers exploring novel aryl β-diketo acid derivatives, which show promise as HIV-1 integrase inhibitors [].

Q2: What is the key reaction involving tert-butyl methyl oxalate in the context of aryl β-diketo acid synthesis?

A2: The key reaction is the oxalylation of aryl methyl ketones using tert-butyl methyl oxalate []. This reaction introduces the crucial diketone moiety required for the biological activity of aryl β-diketo acids as potential HIV-1 integrase inhibitors []. The improved efficiency offered by tert-butyl methyl oxalate in this step makes it a superior choice compared to traditional reagents.